Cas no 2891597-42-3 (Methyl 2-methyl-5-nitro-indazole-3-carboxylate)
Methyl 2-methyl-5-nitro-indazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-methyl-5-nitro-indazole-3-carboxylate
- G15351
- 2891597-42-3
- PS-19438
- Methyl 2-methyl-5-nitro-indazole-3-carboxylate
-
- Inchi: 1S/C10H9N3O4/c1-12-9(10(14)17-2)7-5-6(13(15)16)3-4-8(7)11-12/h3-5H,1-2H3
- InChI Key: NELQUNXIEUTXLS-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C2C=C(C=CC2=NN1C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 235.05930578g/mol
- Monoisotopic Mass: 235.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 89.9Ų
Methyl 2-methyl-5-nitro-indazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR02AHN2-500mg |
methyl 2-methyl-5-nitro-indazole-3-carboxylate |
2891597-42-3 | 97% | 500mg |
$191.00 | 2025-02-18 | |
| Aaron | AR02AHN2-100mg |
methyl 2-methyl-5-nitro-indazole-3-carboxylate |
2891597-42-3 | 97% | 100mg |
$69.00 | 2025-02-18 | |
| Aaron | AR02AHN2-250mg |
methyl 2-methyl-5-nitro-indazole-3-carboxylate |
2891597-42-3 | 97% | 250mg |
$115.00 | 2025-02-18 |
Methyl 2-methyl-5-nitro-indazole-3-carboxylate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Methyl 2-methyl-5-nitro-indazole-3-carboxylate
Methyl 2-methyl-5-nitro-indazole-3-carboxylate: A Comprehensive Overview
Methyl 2-methyl-5-nitro-indazole-3-carboxylate (CAS No. 2891597-42-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique indazole ring system, has garnered attention due to its potential applications in drug development and as a building block for advanced chemical structures. The indazole moiety, a bicyclic structure consisting of a benzene ring fused with an imidazole ring, is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive molecules.
The synthesis of Methyl 2-methyl-5-nitro-indazole-3-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes to optimize the synthesis process, focusing on minimizing reaction steps and improving the overall sustainability of the procedure.
One of the most notable aspects of Methyl 2-methyl-5-nitro-indazole-3-carboxylate is its biological activity. Studies have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for the development of therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions. Additionally, its ability to modulate key cellular pathways has been investigated, revealing potential applications in oncology and neurodegenerative disorders.
Recent research has delved into the structural modifications of Methyl 2-methyl-5-nitro-indazole-3-carboxylate, aiming to enhance its pharmacokinetic properties and bioavailability. By introducing various substituents at different positions on the indazole ring, scientists have been able to fine-tune the compound's solubility, stability, and metabolic profile. These modifications have significantly expanded the scope of its potential applications in drug discovery.
The pharmacological evaluation of Methyl 2-methyl-5-nitro-indazole-3-carboxylate has also been complemented by in-depth computational studies. Using molecular docking and dynamic simulations, researchers have gained insights into the compound's interaction with target proteins at the molecular level. These studies have provided valuable information for rational drug design and have facilitated the identification of novel therapeutic targets.
In conclusion, Methyl 2-methyl-5-nitro-indazole-3-carboxylate (CAS No. 2891597-42-3) stands as a testament to the ongoing advancements in organic chemistry and pharmacology. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in the pursuit of innovative therapeutic solutions. As research continues to unfold, this compound is expected to play an increasingly significant role in both academic and industrial settings.
2891597-42-3 (Methyl 2-methyl-5-nitro-indazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)